2,5-dimethoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[2-methoxy-2-(3-methoxyphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H23NO6S/c1-22-14-7-5-6-13(10-14)17(25-4)12-19-26(20,21)18-11-15(23-2)8-9-16(18)24-3/h5-11,17,19H,12H2,1-4H3
• InChI Key: CBVWCOBWAJARJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC(=CC=C2)OC)OC
• Molecular Formula: C18H23NO6S
• Molecular Weight: 381.4 g/mol

Description

2,5-dimethoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzenesulfonamide, also known as NBOMe-2C-ME, is a synthetic compound that belongs to the family of phenethylamines. This compound has gained attention in the scientific community due to its potential use in research and its effects on the human body. In

Scientific Research Applications

Enzyme Inhibition Studies

Research has shown that derivatives of benzenesulfonamides, similar in structure to 2,5-dimethoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzenesulfonamide, have been studied for their inhibitory effects on enzymes. For instance, a study by Röver et al. (1997) focused on the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway that is significant in neurological disorders (Röver et al., 1997).

Photodynamic Therapy in Cancer Treatment

A study by Pişkin et al. (2020) investigated new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy applications. The compounds demonstrated potential as Type II photosensitizers in cancer treatment, highlighting their importance in therapeutic research (Pişkin et al., 2020).

Development of Antibacterial Agents

Abbasi et al. (2019) synthesized a series of benzenesulfonamides, including compounds structurally related to 2,5-dimethoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzenesulfonamide, as potential antibacterial agents. This study highlights the role of these compounds in combating bacterial infections, particularly against Escherichia coli (Abbasi et al., 2019).

Synthesis and Characterization for Industrial Applications

Several studies have focused on the synthesis and characterization of compounds similar to 2,5-dimethoxy-N-(2-methoxy-2-(3-methoxyphenyl)ethyl)benzenesulfonamide for industrial applications. For example, Kharas et al. (2013) and Bobrov et al. (2021) conducted studies on the synthesis and copolymerization of novel trisubstituted ethylenes, providing insights into the potential industrial uses of these compounds (Kharas et al., 2013); (Bobrov et al., 2021).

Antiproliferative Activity in Cancer Research

Research by Motavallizadeh et al. (2014) on N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides, which share a similar structural framework, revealed their potential antiproliferative activity against various cancer cell lines. This study underscores the significance of such compounds in the development of new anticancer therapies (Motavallizadeh et al., 2014).